2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C21H24N4O3S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 2-[[4-ethyl-5-(1-phenoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H24N4O3S/c1-4-25-20(15(2)28-18-8-6-5-7-9-18)23-24-21(25)29-14-19(26)22-16-10-12-17(27-3)13-11-16/h5-13,15H,4,14H2,1-3H3,(H,22,26)
• InChI Key: MVTCNNQTSBSQCC-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)OC)C(C)OC3=CC=CC=C3

Description

2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide involves the inhibition of specific enzymes or proteins in the body. This inhibition leads to a reduction in the activity of these enzymes or proteins, which can have various effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide depend on the specific enzymes or proteins that it inhibits. Some of the potential effects include anti-inflammatory, anti-cancer, and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide in lab experiments is its high potency, which allows for the use of smaller concentrations. However, one of the limitations is its potential toxicity, which can affect the results of the experiments.

Future Directions

There are several potential future directions for the research and development of 2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide. These include further studies on its mechanism of action, the development of more potent derivatives, and the exploration of its potential applications in various fields such as medicine, agriculture, and materials science.
Conclusion:
In conclusion, 2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in medicine, agriculture, and materials science make it a compound of significant interest to the scientific community. Further studies and development of this compound are necessary to fully explore its potential.

Synthesis Methods

The synthesis method of 2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide involves the reaction of 4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol with 4-methoxyphenylacetyl chloride in the presence of a base. The reaction yields the desired compound as a white solid.

Scientific Research Applications

2-{[4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide has been extensively studied in various fields of scientific research. One of its primary applications is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases.